Cas no 1270367-91-3 (1-(3-bromophenyl)-2-methoxyethan-1-amine)

• Product Name: 1-(3-bromophenyl)-2-methoxyethan-1-amine
• CAS No: 1270367-91-3
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD18657789
• CID: 4585219
• PubChem ID: 79016387
• Update Time: 2025-06-11

1-(3-bromophenyl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2-methoxyethan-1-amine
• 1-(3-bromophenyl)-2-methoxyethanamine
• Benzenemethanamine, 3-bromo-α-(methoxymethyl)-

• MDL： MFCD18657789
• Inchi： 1S/C9H12BrNO/c1-12-6-9(11)7-3-2-4-8(10)5-7/h2-5,9H,6,11H2,1H3
• InChI Key： OXIKOZKITYOZAS-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(N)COC

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(3-bromophenyl)-2-methoxyethan-1-amine

Introduction to CAS No. 1270367-91-3: 1-(3-Bromophenyl)-2-Methoxyethan-1-Amine

1-(3-Bromophenyl)-2-Methoxyethan-1-Amine (CAS No. 1270367-91-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of aniline, featuring a bromophenyl group and a methoxy-substituted ethylamine structure. Its unique combination of functional groups makes it a valuable molecule for exploring various chemical reactions and biological activities.

The synthesis of 1-(3-Bromophenyl)-2-Methoxyethan-1-Amine involves multi-step organic reactions, often starting from readily available starting materials such as aniline derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, ensuring higher yields and better purity.

One of the most notable aspects of 1-(3-Bromophenyl)-2-Methoxyethan-1-Amine is its potential in drug discovery. The bromine substituent on the phenyl ring introduces electronic effects that can modulate the compound's interactions with biological targets. Recent studies have demonstrated its ability to inhibit certain enzymes, making it a promising lead compound for developing therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* highlighted its activity against kinase enzymes, which are critical targets in cancer therapy.

The physical and chemical properties of CAS No. 1270367-91-3 have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular structure, stability, and solubility profiles. The compound exhibits moderate solubility in organic solvents, which is advantageous for its use in various chemical reactions and biological assays.

In terms of applications, 1-(3-Bromophenyl)-2-Methoxyethan-1-Amine has found utility in both academic research and industrial settings. Its role as an intermediate in the synthesis of more complex molecules has been well-documented. For example, it serves as a key building block in the construction of heterocyclic compounds, which are prevalent in many pharmaceuticals. The methoxy group on the ethyl chain enhances its reactivity in nucleophilic substitution reactions, making it a versatile reagent in organic synthesis.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of CAS No. 1270367-91-3. Quantum mechanical calculations have revealed its frontier molecular orbitals, providing a deeper understanding of its reactivity patterns. This information is invaluable for designing new synthetic routes and predicting the outcomes of chemical transformations involving this compound.

Moreover, the biological evaluation of 1-(3-Bromophenyl)-2-Methoxyethan-1-Amine has expanded into areas beyond enzyme inhibition. Studies conducted by researchers at leading pharmaceutical companies have explored its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. These findings underscore its versatility as a tool molecule in biomedical research.

In conclusion, CAS No. 1270367-91-3: 1-(3-Bromophenyl)-2-Methoxyethan-1-Amine stands out as a significant compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset for future research endeavors.